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Compound of Interest

Compound Name: SUPERDEX 200

CAS No.: 133249-27-1

Cat. No.: B1179642

Get Quote

This technical support center provides troubleshooting guides and frequently asked questions

(FAQs) to help you improve the resolution of protein peaks on your SUPERDEX™ 200 size

exclusion chromatography (SEC) column.

Frequently Asked Questions (FAQs)
1. What is the optimal flow rate for my SUPERDEX™ 200 column to achieve the best

resolution?

The optimal flow rate depends on the specific SUPERDEX™ 200 column you are using and

the nature of your sample. Generally, lower flow rates improve resolution, particularly for larger

molecules.[1] For the SUPERDEX™ 200 Increase 10/300 GL, a flow rate of 0.25–0.75 ml/min

is often optimal, while for the 5/150 GL, a recommended flow rate is 0.45 ml/min for a good

balance of resolution and speed.[1][2]

2. How do sample volume and concentration affect peak resolution?

For the highest resolution, it is recommended to use a small sample volume, typically between

0.1% and 1.0% of the column's bed volume (Vc).[1][3] While sample concentrations up to 40-
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50 mg/ml can be used, lower concentrations often result in better resolution.[1][4] High sample

viscosity can also negatively impact resolution and increase back pressure; in such cases,

diluting the sample or reducing the flow rate is advisable.[1][5]

3. My protein peaks are tailing. What are the common causes and how can I fix this?

Peak tailing can be caused by several factors, including secondary interactions between the

protein and the column matrix, issues with the mobile phase, column degradation, or problems

with your chromatography system.[6][7] To address this, ensure your mobile phase has an ionic

strength of at least 150 mM NaCl to minimize ionic interactions. If you suspect hydrophobic

interactions, adding a small amount of an organic solvent like isopropanol (up to 15%) may

help.[8] Regularly cleaning the column with 0.5 M NaOH can also prevent issues arising from

contamination.[5]

4. Can the buffer composition be modified to improve peak separation?

While size exclusion chromatography is less dependent on buffer composition for resolution

compared to other chromatography techniques, certain buffer components can enhance

separation.[9] A common starting buffer is 50 mM sodium phosphate with 150 mM NaCl at a pH

of around 7.0.[5][10] For proteins prone to aggregation, adding 0.2 M arginine to the buffer can

be beneficial.[4] It is also crucial to ensure your sample is fully dissolved in the running buffer.

5. How can I increase the resolution of my separation without changing the column?

To enhance resolution, you can try decreasing the flow rate, which allows for more effective

diffusion and separation of molecules.[4] Optimizing the sample volume by injecting a smaller

amount can also lead to sharper peaks.[3] Additionally, connecting two SUPERDEX™ 200 HR

10/30 columns in series can double the bed height and significantly improve resolution, though

you must be mindful of the total back pressure.[1]

Troubleshooting Guides
Poor Peak Resolution
If you are experiencing broad peaks or poor separation between different protein species,

follow this troubleshooting workflow:
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Start: Poor Peak Resolution

Is the flow rate optimized?

Decrease flow rate.
(e.g., to 0.25-0.5 mL/min for 10/300 GL)

No

Is the sample volume appropriate?

Yes

Resolution Improved

Resolution Improved

Reduce sample volume.
(e.g., to 0.5-1% of column volume)

No

Is the buffer composition optimal?

Yes

Resolution Improved

Adjust buffer.
(e.g., ensure >=150 mM NaCl)

No

Is the column in good condition?

Yes

Resolution Improved

Perform column cleaning.

No

Problem Persists: Consider column replacement

Yes

No improvement

Click to download full resolution via product page

Caption: Troubleshooting workflow for poor peak resolution.
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Peak Tailing
For issues with asymmetrical peaks where tailing is observed, use the following guide:

Start: Peak Tailing Observed

Is buffer ionic strength sufficient?
(>=150 mM NaCl)

Increase NaCl concentration.

No

Is secondary hydrophobic
interaction suspected?

Yes

Tailing Reduced

Tailing Reduced

Add 5-15% isopropanol to buffer.

Yes

Is the column overloaded?

No

Tailing Reduced

Decrease sample concentration/volume.

Yes

Are there issues with the LC system?
(e.g., extra-column volume)

No

Tailing Reduced

Minimize tubing length and check connections.

Yes

Problem Persists: Clean or replace column

No
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Click to download full resolution via product page

Caption: Troubleshooting guide for peak tailing.

Quantitative Data Summary
Parameter

SUPERDEX™ 200
Increase 10/300 GL

SUPERDEX™ 200
Increase 5/150 GL

SUPERDEX™ 200
HR 10/30

Optimal Separation

Range (Globular

Proteins)

10,000–600,000 Mᵣ[9] 10,000–600,000 Mᵣ[9] 10,000–600,000 Mᵣ[1]

Recommended Flow

Rate
0.25–0.75 ml/min[1] 0.45 ml/min[9] 0.25–0.75 ml/min[1]

Maximum Flow Rate

(Room Temp, Water)
1.5 ml/min[4] 0.75 ml/min[4] 1 ml/min[10]

Recommended

Sample Volume
25–500 µl[4] 4–50 µl[4] 25–250 µl[1]

Bed Volume (Vc) ~24 ml[1] ~3 ml ~24 ml[1]

Experimental Protocols
Protocol 1: Flow Rate Optimization for Improved
Resolution
Objective: To determine the optimal flow rate for the separation of a specific protein mixture.

Methodology:

Prepare your protein sample in the running buffer.

Equilibrate the SUPERDEX™ 200 column with at least two column volumes of the running

buffer at the starting flow rate (e.g., 0.75 ml/min for a 10/300 GL column).

Inject a consistent volume of your protein sample.
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Run the separation and collect the chromatogram.

Repeat steps 2-4, decreasing the flow rate in increments (e.g., 0.5 ml/min, 0.25 ml/min).

Analyze the resulting chromatograms, paying close attention to the resolution between the

peaks of interest. A lower flow rate should generally result in better separation, but will also

increase the run time.[11]

Protocol 2: Column Cleaning and Performance
Verification
Objective: To restore column performance by removing contaminants and precipitated proteins.

Methodology:

Disconnect the column from the detector to avoid contamination.

Regular Cleaning:

Wash the column with one column volume of 0.5 M NaOH at a low flow rate (e.g., 0.5

ml/min for a 10/300 GL column).[10]

Immediately rinse the column with one column volume of distilled water.

Equilibrate the column with at least two column volumes of your running buffer until the pH

and UV baseline are stable.[1]

Cleaning for Hydrophobic Proteins/Lipids:

Wash the column with 5 ml of 70% ethanol or 30% acetonitrile at a low flow rate (e.g., 0.2

ml/min).[1]

Wash with 5-10 ml of water.[1]

Equilibrate with 5-10 ml of running buffer.[1]

Performance Verification:
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After cleaning, perform a column efficiency test by injecting a well-characterized standard

(e.g., a protein mixture of known molecular weights or acetone) to assess if the resolution

and peak shapes have improved.[12]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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